Cas no 2227908-20-3 ((2S)-1-(pentafluorophenyl)propan-2-ol)

• Product Name: (2S)-1-(pentafluorophenyl)propan-2-ol
• CAS No: 2227908-20-3
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 6102410
• PubChem ID: 51381098
• Update Time: 2025-10-29

(2S)-1-(pentafluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(pentafluorophenyl)propan-2-ol
• 2227908-20-3
• EN300-1800768

• Inchi： 1S/C9H7F5O/c1-3(15)2-4-5(10)7(12)9(14)8(13)6(4)11/h3,15H,2H2,1H3/t3-/m0/s1
• InChI Key： VENFBZQYBFCNLS-VKHMYHEASA-N
• SMILES： FC1C(=C(C(=C(C=1C[C@H](C)O)F)F)F)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(pentafluorophenyl)propan-2-ol

Introduction to (2S)-1-(pentafluorophenyl)propan-2-ol (CAS No. 2227908-20-3)

(2S)-1-(pentafluorophenyl)propan-2-ol, with the CAS number 2227908-20-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique stereochemistry and electronic properties, has opened new avenues in the development of innovative therapeutic agents and research tools.

The molecular structure of (2S)-1-(pentafluorophenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a pentafluorophenyl group at the first carbon position. The presence of the pentafluorophenyl moiety imparts strong electron-withdrawing effects, which can significantly influence the reactivity and binding properties of the molecule. This feature makes it an invaluable building block in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on chiral compounds due to their prevalence in biological systems and their potential for high-selectivity drug design. The stereochemistry of (2S)-1-(pentafluorophenyl)propan-2-ol is particularly noteworthy, as the (S)-configuration at the propan-2-ol chiral center can lead to enhanced binding affinity and reduced off-target effects in drug candidates.

One of the most compelling applications of (2S)-1-(pentafluorophenyl)propan-2-ol is in the field of enzyme inhibition. The pentafluorophenyl group can serve as a key interaction point with biological targets, facilitating the design of potent inhibitors. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes involved in metabolic pathways and signal transduction.

The synthesis of (2S)-1-(pentafluorophenyl)propan-2-ol presents unique challenges due to its chiral center and the electron-withdrawing nature of the pentafluorophenyl group. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also ensure that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have further accelerated the development of derivatives based on (2S)-1-(pentafluorophenyl)propan-2-ol. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for structure-activity relationship (SAR) studies. This computational approach has been instrumental in optimizing lead compounds for preclinical development.

The pharmacological potential of (2S)-1-(pentafluorophenyl)propan-2-ol extends beyond enzyme inhibition. Preliminary research suggests that this compound may exhibit anti-inflammatory and anti-cancer properties. The ability to modulate biological pathways with high precision makes it an attractive candidate for further investigation in drug discovery programs.

In conclusion, (2S)-1-(pentafluorophenyl)propan-2-ol (CAS No. 2227908-20-3) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and stereochemical properties make it a versatile tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in future drug development efforts.